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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper

disposal of cis-3-Hexenyl Acetate-d2. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance. The disposal guidelines for cis-3-Hexenyl
Acetate-d2 are analogous to its non-deuterated counterpart, cis-3-Hexenyl Acetate, which is

classified as a flammable liquid.

Key Safety and Hazard Information
It is imperative to handle cis-3-Hexenyl Acetate-d2 in accordance with its classification as a

hazardous substance. This compound is a flammable liquid and vapor.[1][2] Always consult the

Safety Data Sheet (SDS) for complete safety information before handling.
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Property Value Source

Chemical Class Flammable Liquid, Category 3 [3]

Flash Point 57 °C / 134.6 °F [2]

Boiling Point 75 - 76 °C / 167 - 168.8 °F [2]

Vapor Pressure 2 mm Hg at 25 °C [1]

Density 0.897 g/mL at 25 °C

Disposal Workflow Diagram
The following diagram outlines the decision-making process and steps for the safe disposal of

cis-3-Hexenyl Acetate-d2.
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Step 1: Preparation & Segregation

Step 2: Waste Collection

Step 3: Temporary Storage

Step 4: Final Disposal
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Disposal Complete
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Caption: Workflow for the proper disposal of cis-3-Hexenyl Acetate-d2.
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Detailed Disposal Protocol
This protocol provides a step-by-step methodology for the safe disposal of cis-3-Hexenyl
Acetate-d2.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing appropriate PPE:

Gloves: Wear protective gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.[3]

Lab Coat: A standard lab coat is required to protect against skin contact.[3]

Waste Segregation and Collection
Do Not Mix: Do not mix cis-3-Hexenyl Acetate-d2 waste with other waste streams,

especially incompatible materials like oxidizing agents.

Designated Container: Collect the waste in a designated, properly labeled hazardous waste

container. The container must be in good condition, compatible with the chemical, and have

a secure, tight-fitting lid.[3]

Labeling: The waste container must be clearly labeled with:

The full chemical name: "cis-3-Hexenyl Acetate-d2"

The words "Hazardous Waste"

The primary hazard: "Flammable Liquid"

The date accumulation started.

Spill Management
In the event of a spill, follow these procedures:
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Eliminate Ignition Sources: Immediately remove all sources of ignition, including sparks,

open flames, and hot surfaces.[1][4] Use non-sparking tools for cleanup.[2][3]

Ventilate the Area: Ensure adequate ventilation.

Containment: For small spills, absorb the liquid with an inert material such as dry clay, sand,

or diatomaceous earth.[1][4]

Collection: Collect the absorbed material and contaminated soil into a sealed container for

disposal as hazardous waste.[1]

Prevention: Prevent the spilled material from entering drains, sewers, or water courses.[1][4]

Temporary Storage
Location: Store the sealed waste container in a cool, well-ventilated area designated for

hazardous waste storage.[2][3] This area should be away from heat and direct sunlight.

Grounding: To prevent static discharge, ground and bond containers when transferring the

liquid.[3][5]

Container Integrity: Keep the container tightly closed when not in use.[3][5]

Final Disposal
Regulatory Compliance: All disposal must be conducted in accordance with local, regional,

and national regulations.[1][3]

Professional Disposal Service: This material and its container must be disposed of as

hazardous waste.[1] Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do Not Dispose in Sink or Trash: Never dispose of cis-3-Hexenyl Acetate-d2 down the

drain or in the regular trash.[1][4] This can create a fire or explosion hazard and contaminate

the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenyl_acetate_317100_EU-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19380&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/cis-3-hexenyl-acetate_2.htm
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenyl_acetate_317100_EU-EN_SDS.pdf
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenyl_acetate_317100_EU-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19380&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/cis-3-hexenyl-acetate_2.htm
https://www.chemicalbook.com/msds/cis-3-hexenyl-acetate_2.htm
https://www.synerzine.com/docs/sds/W01728N%20SDS%20%28US-English%29.pdf
https://www.chemicalbook.com/msds/cis-3-hexenyl-acetate_2.htm
https://www.synerzine.com/docs/sds/W01728N%20SDS%20%28US-English%29.pdf
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.chemicalbook.com/msds/cis-3-hexenyl-acetate_2.htm
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.benchchem.com/product/b12368711?utm_src=pdf-body
https://www.vigon.com/product/leaf-acetate-natural-hexenyl-cis-3-acetate/?doc=MSDS/500624_vigon_sds_us_english.pdf&namee=LeafAcetateNaturalHexenylcis3AcetateSDS
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_cis-3-hexenyl_acetate_317100_EU-EN_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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